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Compound of Interest

Compound Name: KM11060

Cat. No.: B1673669

Essential Safety and Disposal Information for Researchers, Scientists, and Drug Development
Professionals

This document provides detailed procedural guidance for the safe and proper disposal of
KM11060, a chemical compound identified as 7-Chloro-4-[4-[(4-chlorophenyl)sulfonyl]-1-
piperazinyl]-quinoline (CAS Number: 774549-97-2). Adherence to these procedures is critical to
ensure personnel safety and regulatory compliance.

Hazard Identification and Safety Precautions

The Safety Data Sheet (SDS) for KM11060 classifies the substance as Toxic if swallowed
(GHS Hazard statement H301)[1]. Therefore, stringent safety measures must be observed
during handling and disposal.

Key Precautionary Statements:

P264: Wash hands and any exposed skin thoroughly after handling[1].

P270: Do not eat, drink, or smoke when using this product[1].

P301+P310: If swallowed, immediately call a poison center or doctor[1].

P321: Specific treatment is required (see SDS and consult a medical professional)[1].

P330: Rinse mouth thoroughly if the substance is ingested[1].
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e P405: Store locked up in a secure area[1].

Quantitative Data Summary

Property Value Reference
CAS Number 774549-97-2 [1]
GHS Hazard Statement H301: Toxic if swallowed [1]
Signal Word Danger [1]
Physical Form Solid [1]
Flammability Product is not flammable [1]

Experimental Protocol: Disposal of KM11060

The disposal of KM11060 must be conducted in accordance with local, regional, and national

hazardous waste regulations. The following is a general, step-by-step protocol for the disposal

of KM11060 from a laboratory setting.

Materials Required:

o Appropriate Personal Protective Equipment (PPE): safety goggles, lab coat, and chemical-

resistant gloves.

o Clearly labeled, sealed, and compatible hazardous waste container.

» Hazardous waste disposal tags or labels as required by your institution.

Procedure:

o Personal Protective Equipment (PPE): Before handling KM11060 waste, ensure you are

wearing the appropriate PPE, including safety goggles, a lab coat, and chemical-resistant

gloves.

o Waste Segregation:
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o Do not mix KM11060 waste with other waste streams unless explicitly permitted by your
institution's hazardous waste management plan.

o Collect all solid waste contaminated with KM11060 (e.g., weighing paper, contaminated
gloves, pipette tips) in a designated, compatible, and clearly labeled hazardous waste
container.

o For solutions containing KM11060, use a designated and compatible liquid hazardous
waste container.

o Container Labeling:

Affix a hazardous waste label to the container.

[¢]

[e]

Clearly write the full chemical name: "7-Chloro-4-[4-[(4-chlorophenyl)sulfonyl]-1-
piperazinyl]-quinoline" and the CAS number "774549-97-2".

[¢]

Indicate the approximate quantity or concentration of the waste.

[e]

Include the date of accumulation and the name of the generating laboratory or researcher.
e Storage:

o Keep the hazardous waste container securely sealed when not in use.

o Store the container in a designated satellite accumulation area within the laboratory.

o Ensure the storage area is secure and inaccessible to unauthorized personnel, as per the
"Store locked up" (P405) requirement[1].

» Disposal Request:

o Once the container is full or ready for disposal, follow your institution's procedures for
hazardous waste pickup. This typically involves submitting a request to the Environmental
Health and Safety (EHS) department.

o Do not dispose of KM11060 down the drain or in regular trash.
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e Decontamination:

o Thoroughly decontaminate any surfaces or equipment that may have come into contact
with KM11060 using an appropriate solvent or cleaning agent as recommended by your
institution's safety protocols.

o Dispose of any cleaning materials (e.g., wipes, paper towels) as hazardous waste.

Logical Workflow for KM11060 Disposal
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Start: KM11060 Waste Generated

Step 1: Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

'

Step 2: Segregate Waste
(Solid & Liquid in separate containers)

'

Step 3: Label Waste Container
(Chemical Name, CAS#, Date)

'

Step 4: Store Securely
(‘'Store Locked Up' - P405)

y
Step 5: Request EHS Pickup

y

Step 6: Decontaminate Work Area

End: Waste Transferred to EHS

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of KM11060 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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